Cas no 34775-83-2 (1-Piperazinepropanol,4-[10,11-dihydro-8- (methylthio)dibenzo[b,f]thiepin-10-yl]-,monomethanesulfonate (salt))

1-Piperazinepropanol,4-[10,11-dihydro-8- (methylthio)dibenzo[b,f]thiepin-10-yl]-,monomethanesulfonate (salt) structure
34775-83-2 structure
Product Name:1-Piperazinepropanol,4-[10,11-dihydro-8- (methylthio)dibenzo[b,f]thiepin-10-yl]-,monomethanesulfonate (salt)
CAS No:34775-83-2
MF:C23H32N2O4S3
MW:496.706182479858
CID:309065
PubChem ID:147576
Update Time:2025-04-19

1-Piperazinepropanol,4-[10,11-dihydro-8- (methylthio)dibenzo[b,f]thiepin-10-yl]-,monomethanesulfonate (salt) Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinepropanol,4-[10,11-dihydro-8- (methylthio)dibenzo[b,f]thiepin-10-yl]-,monomethanesulfonate (salt)
    • 4-[10,11-dihydro-8-(methylthio)dibenzo[b,f]thiepin-10-yl]piperazinium methanesulphonate
    • Einecs 252-208-8
    • Oxyprothepin mesylate
    • Oxyprothepin methanesulfonate
    • Oxyprothepin methansulfonate
    • VUFB-8334
    • DTXSID60956256
    • 4-(10,11-Dihydro-8-(methylthio)dibenzo(b,f)thiepin-10-yl)piperazinium methanesulphonate
    • 1-Piperazinepropanol, 4-[10,11-dihydro-8-(methylthio)dibenzo[b,f]thiepin-10-yl]-, monomethanesulfonate (salt)
    • 1-Piperazinepropanol, 4-[10,11-dihydro-8-(methylthio)dibenzo[b,f]thiepin-10-yl]-, methanesulfonate (1:1)
    • 1-Piperazinepropanol, 4-(10,11-dihydro-8-(methylthio)dibenzo(b,f)thiepin-10-yl)-, monomethanesulfonate (salt)
    • Oxyprothepin mesilate
    • Methanesulfonic acid--3-{4-[8-(methylsulfanyl)-10,11-dihydrodibenzo[b,f]thiepin-10-yl]piperazin-1-yl}propan-1-ol (1/1)
    • JT2MK2U89X
    • VUFB8,334
    • 34775-83-2
    • Oxyprothepin mesilate [WHO-DD]
    • UNII-JT2MK2U89X
    • Inchi: 1S/C22H28N2OS2.CH4O3S/c1-26-18-7-8-22-19(16-18)20(15-17-5-2-3-6-21(17)27-22)24-12-10-23(11-13-24)9-4-14-25;1-5(2,3)4/h2-3,5-8,16,20,25H,4,9-15H2,1H3;1H3,(H,2,3,4)
    • InChI Key: SBLPVDLCAZOCIQ-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2CC(C2C=C(C=CC1=2)SC)N1CCN(CCCO)CC1.S(C)(=O)(=O)O

Computed Properties

  • Exact Mass: 438.11100
  • Monoisotopic Mass: 496.152
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 5
  • Complexity: 550
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 140Ų

Experimental Properties

  • Boiling Point: 542.7°Cat760mmHg
  • Flash Point: 282°C
  • PSA: 136.03000
  • LogP: 4.78520
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